2-(4-hydroxyphthalazin-1-yl)-N-[2-(1H-pyrrol-1-yl)ethyl]acetamide

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 2-(4-oxo-3H-phthalazin-1-yl)-N-(2-pyrrol-1-ylethyl)acetamide
• InChI: InChI=1S/C16H16N4O2/c21-15(17-7-10-20-8-3-4-9-20)11-14-12-5-1-2-6-13(12)16(22)19-18-14/h1-6,8-9H,7,10-11H2,(H,17,21)(H,19,22)
• InChI Key: ULLBGQUBUJKJCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CC(=O)NCCN3C=CC=C3

Description

2-(4-hydroxyphthalazin-1-yl)-N-[2-(1H-pyrrol-1-yl)ethyl]acetamide: is a chemical compound with the following structural formula:

$$\text{C}_{\text{14}}\text{H}_{\text{14}}\text{N}_{\text{4}}\text{O}_2$$C14​H14​N4​O2​

Preparation Methods

Synthetic Routes:

The synthetic preparation of this compound involves several steps. One possible route includes the following reactions:

Phthalazin-1-yl Synthesis: Start with phthalazin-1-amine and react it with an appropriate reagent to introduce the hydroxy group at the 4-position.

Pyrrole Ethylation: Ethylate pyrrole using an ethylating agent to obtain 2-(1H-pyrrol-1-yl)ethylamine.

Acetylation: Acetylate the amino group of 2-(1H-pyrrol-1-yl)ethylamine using acetic anhydride or acetyl chloride to form the final compound.

Industrial Production Methods:

Industrial-scale production methods may involve modifications of the above synthetic routes, optimization for yield, and purification steps.

Chemical Reactions Analysis

This compound can undergo various reactions:

Oxidation: It may be oxidized to form a corresponding oxazole or other derivatives.

Reduction: Reduction of the carbonyl group could yield an alcohol.

Substitution: The amide group can undergo nucleophilic substitution reactions. Common reagents and conditions depend on the specific reaction type.

Scientific Research Applications

Medicine: Investigate its potential as a drug candidate due to its unique structure.

Chemical Biology: Explore its interactions with biological macromolecules.

Industry: Assess its use in materials science or catalysis.

Mechanism of Action

The exact mechanism of action remains an active area of research. It likely involves interactions with specific molecular targets or pathways.

Comparison with Similar Compounds

and 2-[(4-methoxy-3-methyl-pyridin-2-yl)methylsulfinyl]-5-pyrrol-1-yl-3H-benzoimidazole . Highlighting the uniqueness of our compound is essential for further research.